Cas no 1448044-61-8 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one
• CAS No: 1448044-61-8
• MF: C₁₉H₂₃FN₂O₄S
• MW: 394.460327386856
• CID: 5790647
• PubChem ID: 71808818
• Update Time: 2025-06-09

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• F6441-2925
• VU0549214-1
• CHEMBL4906586
• 3-(3,5-dimethylisoxazol-4-yl)-1-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)propan-1-one
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]propan-1-one
• 3-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)-1-[4-(4-FLUOROBENZENESULFONYL)PIPERIDIN-1-YL]PROPAN-1-ONE
• 1448044-61-8
• AKOS024563714
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H23FN2O4S/c1-13-18(14(2)26-21-13)7-8-19(23)22-11-9-17(10-12-22)27(24,25)16-5-3-15(20)4-6-16/h3-6,17H,7-12H2,1-2H3
• InChI Key： IIWCBKXXIQEVKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(CCC2C(C)=NOC=2C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 394.13625655g/mol
• Monoisotopic Mass: 394.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one

Introduction to 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one (CAS No. 1448044-61-8)

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one, with the CAS number 1448044-61-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a 3,5-dimethyl-1,2-oxazol moiety and a 4-fluorobenzenesulfonyl-substituted piperidine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, leading to higher yields and improved purity. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient in constructing the complex molecular framework of this compound.

In terms of its biological activity, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a potential lead for drug development. For instance, studies have shown that it can effectively inhibit the activity of protein kinases, which are implicated in various disease pathways, including cancer and inflammatory disorders.

The pharmacokinetic properties of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]propan-1-one have also been extensively investigated. In vitro and in vivo studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-y l]propan - 1 - one. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and demonstrates promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a treatment for various diseases.

In addition to its therapeutic applications, 3-(3,5-dimethyl - 1 , 2 - oxazol - 4 - y l) - 1 - [ 4 - ( 4 - fluorobenzenesulfonyl ) piperidin - 1 - y l ] propan - 1 - one has also been studied for its potential use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response.

The future prospects for 3-(3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - y l) - 1 - [ 4 - ( 4 - fluorobenzenesulfonyl ) piperidin - 1 - y l ] propan - 1 - one are promising. Ongoing research aims to further refine its structure and optimize its pharmacological properties to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and bring it closer to clinical use.

In conclusion, 3-(3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - y l) - 1 - [ 4 - ( 4 - fluorobenzenesulfonyl ) piperidin - 1 - y l ] propan - 1 - one (CAS No . 1448044 - 61 - 8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for drug development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.